Cas no 929626-18-6 (3-(METHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID)

• Product Name: 3-(METHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID
• CAS No: 929626-18-6
• MF: C₉H₁₁BO₄
• MW: 193.992243051529
• MDL: MFCD09751432
• CID: 1004675
• PubChem ID: 16063143
• Update Time: 2025-05-24

3-(METHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(METHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID
• (3-methoxycarbonyl-5-methylphenyl)boronic acid
• 3-Methoxycarbonyl-5-methylphenylboronic acid
• (3-methoxycarbonyl-5-methyl)boronic acid
• 3-BORONO-5-METHYL-BENZOIC ACID,1-METHYL ESTER
• BENZOIC ACID,3-BORONO-5-METHYL-,1-METHYL ESTER
• A859905
• (3-(Methoxycarbonyl)-5-methylphenyl)boronic acid
• DTXSID70581634
• BS-29823
• (3-(Methoxycarbonyl)-5-methylphenyl)boronicacid
• D71713
• Z1198222888
• EN300-86058
• SCHEMBL2720953
• AKOS006327933
• AB51432
• MFCD09751432
• [3-(Methoxycarbonyl)-5-methylphenyl]boronic acid
• 929626-18-6
• CS-0175807
• DB-088619

• MDL： MFCD09751432
• Inchi： 1S/C9H11BO4/c1-6-3-7(9(11)14-2)5-8(4-6)10(12)13/h3-5,12-13H,1-2H3
• InChI Key： NXVIETJDAUYFAD-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(B(O)O)=CC(C)=C1)=O

Computed Properties

• Exact Mass: 194.07500
• Monoisotopic Mass: 194.0750390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76000
• LogP: -0.53860

Additional information on 3-(METHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID

3-(METHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID: A Comprehensive Overview

The compound with CAS No. 929626-18-6, commonly referred to as 3-(METHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a boronic acid group with a substituted aromatic ring. The presence of the methoxycarbonyl and methyl groups introduces interesting electronic and steric properties, making it a valuable building block in various chemical reactions.

3-(METHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID is synthesized through a series of carefully designed reactions, often involving Suzuki coupling or other cross-coupling methodologies. These reactions leverage the reactivity of the boronic acid group, enabling the formation of diverse aromatic compounds with high precision. Recent advancements in catalytic systems have further enhanced the efficiency and selectivity of these reactions, making this compound an indispensable tool in modern organic synthesis.

One of the most notable applications of 3-(METHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID is in the field of drug discovery. Its ability to participate in various coupling reactions allows for the construction of complex molecular architectures that are critical in developing novel therapeutic agents. For instance, researchers have utilized this compound to synthesize potential candidates for treating diseases such as cancer and neurodegenerative disorders. The methoxycarbonyl group plays a pivotal role in modulating the pharmacokinetic properties of these compounds, ensuring optimal bioavailability and efficacy.

In addition to its role in pharmaceuticals, 3-(METHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID has found applications in materials science. Its aromatic backbone and functional groups make it suitable for use in the synthesis of advanced materials such as organic semiconductors and functional polymers. Recent studies have demonstrated its potential in creating materials with tailored electronic properties, which could revolutionize the field of optoelectronics.

The latest research on 3-(METHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID has focused on optimizing its synthesis and exploring its reactivity under various conditions. For example, scientists have developed novel catalysts that enable the coupling reaction to proceed under milder conditions, reducing energy consumption and enhancing sustainability. These advancements not only improve the practicality of this compound but also pave the way for its broader application in industrial settings.

In conclusion, 3-(METHOXYCARBONYL)-5-METHYLPHENYLBORONIC ACID (CAS No. 929626-18-6) is a versatile compound with immense potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and optimize its use, this compound is poised to play an even more significant role in advancing chemical innovation.